5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide
Description
5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide is a synthetic organic compound that belongs to the class of triazolidine derivatives. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of chloroaniline and diethoxyphenyl groups in its structure suggests that it may exhibit unique chemical and biological properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide typically involves the following steps:
Formation of Triazolidine Ring: The triazolidine ring can be synthesized by reacting a suitable hydrazine derivative with
Properties
Molecular Formula |
C19H24ClN5O3 |
|---|---|
Molecular Weight |
405.9 g/mol |
IUPAC Name |
5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide |
InChI |
InChI=1S/C19H24ClN5O3/c1-3-27-12-9-10-16(28-4-2)15(11-12)22-19(26)17-18(24-25-23-17)21-14-8-6-5-7-13(14)20/h5-11,17-18,21,23-25H,3-4H2,1-2H3,(H,22,26) |
InChI Key |
SCZGJMAUFKKSGK-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC(=C(C=C1)OCC)NC(=O)C2C(NNN2)NC3=CC=CC=C3Cl |
Origin of Product |
United States |
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